Cas no 2228547-31-5 (methyl 3-1-(2-aminopropan-2-yl)cyclopropylbenzoate)

• Product Name: methyl 3-1-(2-aminopropan-2-yl)cyclopropylbenzoate
• CAS No: 2228547-31-5
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 5900965
• PubChem ID: 165969506
• Update Time: 2025-06-08

methyl 3-1-(2-aminopropan-2-yl)cyclopropylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-1-(2-aminopropan-2-yl)cyclopropylbenzoate
• 2228547-31-5
• methyl 3-[1-(2-aminopropan-2-yl)cyclopropyl]benzoate
• EN300-1753709

• Inchi： 1S/C14H19NO2/c1-13(2,15)14(7-8-14)11-6-4-5-10(9-11)12(16)17-3/h4-6,9H,7-8,15H2,1-3H3
• InChI Key： OZTZPGUFNIVPDG-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC(=C1)C1(C(C)(C)N)CC1)=O

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 3-1-(2-aminopropan-2-yl)cyclopropylbenzoate

Comprehensive Overview of Methyl 3-(1-(2-Aminopropan-2-yl)cyclopropyl)benzoate (CAS No. 2228547-31-5)

The compound Methyl 3-(1-(2-Aminopropan-2-yl)cyclopropyl)benzoate (CAS No. 2228547-31-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopropyl ring and an aminopropan-2-yl group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of novel small-molecule therapeutics targeting metabolic disorders and inflammatory diseases.

One of the key reasons for the growing interest in Methyl 3-(1-(2-Aminopropan-2-yl)cyclopropyl)benzoate is its role in medicinal chemistry. The presence of both an ester and an amine functional group allows for versatile chemical modifications, enabling the creation of derivatives with tailored properties. Recent studies have highlighted its potential as a building block for kinase inhibitors, which are crucial in cancer therapy. Additionally, its cyclopropyl moiety is known to enhance metabolic stability, a highly sought-after feature in modern drug design.

In the context of green chemistry, Methyl 3-(1-(2-Aminopropan-2-yl)cyclopropyl)benzoate has been investigated for its compatibility with sustainable synthesis methods. With the increasing demand for eco-friendly chemical processes, researchers are optimizing its production using catalytic reactions and biodegradable solvents. This aligns with the global shift toward reducing the environmental footprint of chemical manufacturing, a topic frequently searched by professionals in the field.

Another area of exploration is the compound's potential in agrochemical applications. Its structural features suggest it could serve as a precursor for crop protection agents, particularly those targeting pest resistance. Given the rising concerns about food security and sustainable agriculture, this application has sparked considerable interest. Farmers and agronomists often search for innovative solutions to improve yield while minimizing environmental impact, making this compound a relevant subject of study.

From a technical perspective, the synthesis of Methyl 3-(1-(2-Aminopropan-2-yl)cyclopropyl)benzoate involves multi-step organic reactions, including cyclopropanation and esterification. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and accurate characterization. These methods are frequently discussed in academic and industrial forums, reflecting the compound's importance in high-value chemical production.

The compound's physicochemical properties, such as solubility and stability, are also critical for its practical applications. Recent advancements in computational chemistry have enabled researchers to predict these properties more accurately, reducing the need for extensive experimental trials. This intersection of AI-driven drug discovery and traditional chemistry is a hot topic among scientists and tech enthusiasts alike.

In summary, Methyl 3-(1-(2-Aminopropan-2-yl)cyclopropyl)benzoate (CAS No. 2228547-31-5) represents a promising candidate for diverse applications, from pharmaceuticals to agrochemicals. Its unique structure and adaptability make it a focal point in contemporary research, addressing some of the most pressing challenges in science and industry today.